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Compound of Interest

Compound Name: Strontium sulfite

Cat. No.: B085211 Get Quote

Introduction

Strontium sulfite (SrSO₃) is an inorganic compound that has garnered interest in various

scientific and industrial fields. This technical guide provides a comprehensive overview of

strontium sulfite, with a particular focus on its lack of natural occurrence, its synthetic

production, and its emerging applications. While not found in nature, its unique chemical

properties make it a compound of interest for researchers and professionals in materials

science and drug development.

Natural Occurrence and Sources: An Absence in
Nature
Extensive reviews of geological and environmental literature indicate that strontium sulfite is

not a naturally occurring compound. The primary natural source of strontium is the mineral

celestite, which is strontium sulfate (SrSO₄).[1][2][3][4] Another, less common, strontium-

bearing mineral is strontianite (SrCO₃).[2][3][4]

The absence of naturally occurring strontium sulfite can be attributed to the chemical

instability of the sulfite ion (SO₃²⁻) in most natural environments. Sulfites in soil and water are

generally short-lived, readily oxidizing to the more stable sulfate ion (SO₄²⁻) or decomposing

into sulfur dioxide (SO₂) gas, especially under acidic conditions.[5] This inherent instability

prevents the accumulation and crystallization of strontium sulfite in mineral deposits.
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Synthetic Production of Strontium Sulfite
Strontium sulfite is exclusively produced through synthetic methods in laboratory and

industrial settings. The primary methods of synthesis involve precipitation reactions.

2.1. Aqueous Precipitation

A common and straightforward method for synthesizing strontium sulfite is through aqueous

precipitation. This involves reacting a soluble strontium salt, such as strontium chloride (SrCl₂)

or strontium hydroxide (Sr(OH)₂), with a soluble sulfite salt, typically sodium sulfite (Na₂SO₃).[6]

[7] The relatively low solubility of strontium sulfite in water causes it to precipitate out of the

solution.

A general chemical equation for this process is: SrCl₂ (aq) + Na₂SO₃ (aq) → SrSO₃ (s) + 2NaCl

(aq)

2.2. Gel-Growth Techniques

For the controlled formation of strontium sulfite crystals, gel-growth techniques can be

employed. This method involves the diffusion of a soluble strontium salt solution into a gel

matrix, such as a silica gel, that has been impregnated with a soluble sulfite. This technique

allows for the slow and controlled growth of crystals, enabling the study of their morphology.[6]

Experimental Protocols for Synthesis
3.1. Protocol for Nanoprecipitation of Strontium Sulfite Nanoparticles (SSNs)

This protocol is adapted from studies investigating the use of strontium sulfite nanoparticles

for drug delivery.[8]

Materials:

Strontium chloride (SrCl₂)

Sodium sulfite (Na₂SO₃)

Deionized water

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b085211?utm_src=pdf-body
https://www.benchchem.com/product/b085211?utm_src=pdf-body
https://www.benchchem.com/product/b085211?utm_src=pdf-body
https://www.benchchem.com/product/b085211
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2181514.htm
https://www.benchchem.com/product/b085211?utm_src=pdf-body
https://www.benchchem.com/product/b085211?utm_src=pdf-body
https://www.benchchem.com/product/b085211
https://www.benchchem.com/product/b085211?utm_src=pdf-body
https://www.benchchem.com/product/b085211?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6410046/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085211?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


(Optional) Sodium chloride (NaCl) and D-glucose for particle size control

Procedure:

Prepare aqueous solutions of strontium chloride and sodium sulfite at desired

concentrations. For example, prepare a 60 mM SrCl₂ solution and a sodium sulfite solution.

To control particle size, NaCl (e.g., 300 mM) and D-glucose (e.g., 200 mM) can be added to

the SrCl₂ solution.[8]

Under constant stirring, add the sodium sulfite solution to the strontium chloride solution.

A white precipitate of strontium sulfite nanoparticles will form immediately.

The nanoparticles can be collected by centrifugation.

Wash the collected nanoparticles with deionized water to remove any unreacted reagents

and byproducts.

The final product can be lyophilized for storage and further characterization.

3.2. Protocol for Crystal Growth in a Gel Medium

This protocol is based on general gel-growth techniques for sparingly soluble salts.[6]

Materials:

Sodium metasilicate solution

An acid for gel setting (e.g., acetic acid)

Sodium sulfite (Na₂SO₃)

Strontium chloride (SrCl₂)

Test tubes

Procedure:

Prepare a sodium metasilicate solution of a specific density in a test tube.
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Add an acid to the sodium metasilicate solution to initiate the formation of a silica gel. The pH

should be adjusted to allow for a slow gelation process.

Before the gel completely sets, add a solution of sodium sulfite to the mixture and allow the

gel to set with the sulfite ions incorporated within its matrix.

Once the gel has set, carefully layer a solution of strontium chloride on top of the gel.

Seal the test tube and leave it undisturbed.

Over time, the strontium ions will diffuse into the gel and react with the sulfite ions, leading to

the slow growth of strontium sulfite crystals within the gel matrix.

Physicochemical Properties of Strontium Sulfite
Strontium sulfite is a white, crystalline solid.[6] Its key properties are summarized in the table

below.
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Property Value

Chemical Formula SrSO₃

Molar Mass 167.68 g/mol [7]

Appearance Colorless crystals or white crystalline solid[6][9]

Solubility in Water

Low. Approximately 0.0015 g per 100 mL at

25°C.[7][9] The solubility increases with

temperature.[10]

Solubility in other solvents

Soluble in sulfuric and hydrochloric acid (with

decomposition).[7][9] Practically insoluble in

dilute acetic acid.[10] The solubility decreases

with increasing ethanol content in water.[10]

Decomposition Temperature

Decomposes at approximately 380°C to form

strontium oxide (SrO) and sulfur dioxide (SO₂).

[7][9]

Crystal Structure
Crystallizes from aqueous solutions as an

anhydrous salt.[10]

Applications of Strontium Sulfite
While strontium sulfite does not have the wide range of industrial applications seen for

strontium carbonate or sulfate, it has emerged as a promising material in the biomedical field.

5.1. pH-Responsive Nanocarrier for Drug Delivery

Recent research has highlighted the potential of strontium sulfite nanoparticles (SSNs) as

pH-responsive nanocarriers for the targeted delivery of therapeutic agents, such as small

interfering RNAs (siRNAs), to cancer cells.[8]

The principle behind this application lies in the acidic environment of tumor tissues and cellular

endosomes. Strontium sulfite is stable at physiological pH but degrades in acidic conditions,

releasing its therapeutic payload precisely at the target site.[6][8] This targeted release

mechanism can enhance the efficacy of the drug while minimizing side effects on healthy

tissues.[8]
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Diagram of Strontium Sulfite Nanoparticle Synthesis Workflow
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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